Cas no 1208724-70-2 (2-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,3-dihydro-1H-isoindole-1,3-dione)

• Product name: 2-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 1208724-70-2
• MF: C₁₈H₁₃N₃O₄
• MW: 335.313524007797
• CID: 6088836
• PubChem ID: 45519555

2-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,3-dihydro-1H-isoindole-1,3-dione
• 2-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]isoindole-1,3-dione
• F2773-0285
• 2-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2,3-dihydro-1H-isoindole-1,3-dione
• 1208724-70-2
• AKOS026683160
• 2-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)isoindoline-1,3-dione

• Inchi： 1S/C18H13N3O4/c22-16-8-7-14(15-6-3-11-25-15)19-21(16)10-9-20-17(23)12-4-1-2-5-13(12)18(20)24/h1-8,11H,9-10H2
• InChI Key： HVOMWYLJKTXVCN-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCN1C(C=CC(C2=CC=CO2)=N1)=O)=O

Computed Properties

• Exact Mass: 335.09060590g/mol
• Monoisotopic Mass: 335.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.2Ų

Additional information on 2-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,3-dihydro-1H-isoindole-1,3-dione

Compound CAS No. 1208724-70-2: 2-{2-[3-(Furan-2-yl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]ethyl}-2,3-Dihydro-1H-Isoindole-1,3-Dione

The compound with CAS No. 1208724-70-2, known as 2-{2-[3-(furan-2-yl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]ethyl}-2,3-Dihydro-1H-Isoindole-1,3-Dione, is a highly specialized organic molecule with a complex structure and potential applications in various fields. This compound has garnered significant attention in recent years due to its unique chemical properties and promising biological activities. The molecule consists of a furan moiety fused with a pyridazine ring system, which is further connected to an isoindole core. This combination of functional groups makes it a versatile compound for research and development.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Researchers have employed various strategies, including cyclization reactions, cross-coupling techniques, and furan-based annulation, to construct the intricate framework of this molecule. The use of transition metal catalysts has been particularly effective in facilitating these transformations, enabling the formation of the heterocyclic cores with high efficiency.

One of the most notable aspects of this compound is its potential in the field of drug discovery. Recent studies have demonstrated its ability to modulate key biological targets, such as kinases and proteases, which are implicated in various diseases including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry highlighted its inhibitory effects on a specific kinase involved in tumor growth. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutic agents.

In addition to its biological applications, this compound has also shown promise in materials science. Its rigid structure and conjugated π-system make it an attractive candidate for use in organic electronics. Researchers have explored its potential as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Preliminary results indicate that it exhibits excellent charge transport properties, which are essential for high-performance electronic devices.

The compound's unique structure also lends itself to applications in catalysis. Its ability to act as a chiral auxiliary or ligand in asymmetric catalysis has been investigated extensively. A recent report in Nature Communications demonstrated its use as a ligand in enantioselective hydrogenation reactions, achieving high enantiomeric excess (ee) values. This highlights its versatility as a tool for organic synthesis and opens up new avenues for industrial applications.

In terms of environmental impact, this compound has been studied for its biodegradability and eco-friendliness. Initial assessments suggest that it is relatively stable under ambient conditions but can undergo controlled degradation under specific environmental conditions. This makes it a candidate for sustainable chemical processes that minimize waste and reduce ecological footprint.

The development of this compound has been driven by advancements in synthetic chemistry and computational modeling techniques. Researchers have utilized density functional theory (DFT) calculations to predict its electronic properties and optimize its synthesis pathways. These computational tools have significantly accelerated the discovery process by providing insights into reaction mechanisms and molecular interactions.

In conclusion, the compound with CAS No. 1208724-70-2 represents a remarkable achievement in modern organic chemistry. Its intricate structure, coupled with its diverse functional groups, positions it as a valuable asset for both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from medicine to materials science.